Cas no 1184475-62-4 (N-[3,5-Dimethyl-1-(1-methylethyl)-1H-pyrazol-4-yl]-2-propenamide)

• Product Name: N-[3,5-Dimethyl-1-(1-methylethyl)-1H-pyrazol-4-yl]-2-propenamide
• CAS No: 1184475-62-4
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5457519
• PubChem ID: 60932670
• Update Time: 2025-10-30

N-[3,5-Dimethyl-1-(1-methylethyl)-1H-pyrazol-4-yl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 1184475-62-4
• N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)prop-2-enamide
• EN300-5076434
• AKOS010156483
• Z608583428
• N-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-enamide
• N-[3,5-Dimethyl-1-(1-methylethyl)-1H-pyrazol-4-yl]-2-propenamide

• Inchi： 1S/C11H17N3O/c1-6-10(15)12-11-8(4)13-14(7(2)3)9(11)5/h6-7H,1H2,2-5H3,(H,12,15)
• InChI Key： NJNCJAVSLUVUQA-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)N(C(C)C)N=C1C)(=O)C=C

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 350.6±42.0 °C(Predicted)
• pka: 13.17±0.70(Predicted)

Additional information on N-[3,5-Dimethyl-1-(1-methylethyl)-1H-pyrazol-4-yl]-2-propenamide

Introduction to N-[3,5-Dimethyl-1-(1-methylethyl)-1H-pyrazol-4-yl]-2-propenamide (CAS No. 1184475-62-4)

N-[3,5-Dimethyl-1-(1-methylethyl)-1H-pyrazol-4-yl]-2-propenamide (CAS No. 1184475-62-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, holds promise for various applications in drug discovery and medicinal chemistry. The pyrazole core and the amide functional group in its molecular framework contribute to its unique chemical properties and potential biological activities.

The< strong>molecular structure of N-[3,5-Dimethyl-1-(1-methylethyl)-1H-pyrazol-4-yl]-2-propenamide is a testament to the ingenuity of synthetic chemists. The presence of multiple substituents, including dimethyl and isopropyl groups, enhances the compound's complexity and diversity. This structural complexity is not merely an academic curiosity but also a practical advantage in designing molecules with tailored biological properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. Pyrazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The< strong>pyrazole core in N-[3,5-Dimethyl-1-(1-methylethyl)-1H-pyrazol-4-yl]-2-propenamide is known to exhibit various pharmacological effects, making it a valuable scaffold for drug development.

The< strong>amide functional group in the molecule plays a crucial role in modulating its interactions with biological targets. Amides are frequently incorporated into drug molecules due to their stability and ability to form hydrogen bonds, which are essential for binding to biological receptors. The specific arrangement of atoms in N-[3,5-Dimethyl-1-(1-methylethyl)-1H-pyrazol-4-yl]-2-propenamide ensures optimal positioning of the amide group for effective pharmacological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging these computational tools, scientists have been able to identify potential therapeutic targets for N-[3,5-Dimethyl-1-(1-methylethyl)-1H-pyrazol-4-yl]-2-propenamide. These studies suggest that the compound may exhibit< strong>anti-inflammatory,< strong>antioxidant, and even< strong>anticancer properties.

The synthesis of N-[3,5-Dimethyl-1-(1-methylethyl)-1H-pyrazol-4-yl]-2-propenamide involves a multi-step process that requires careful optimization to achieve high yields and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, has significantly improved the efficiency of this synthesis. These advancements have not only made the compound more accessible but also paved the way for further modifications and derivatization.

In the realm of drug discovery, the ability to modify molecular structures systematically is crucial for identifying lead compounds with optimal pharmacological profiles. The< strong>molecular diversity offered by N-[3,5-Dimethyl-1-(1-methylethyl)-1H-pyrazol-4-yl]-2-propenamide makes it an excellent candidate for generating a series of derivatives with tailored properties. This flexibility is particularly valuable in designing molecules that can interact with multiple targets or exhibit synergistic effects.

The< strong>bioactivity of N-[3,5-Dimethyl-1-(1-methylethyl)-1H-pyrazol-4-yl]-2-propenamide has been explored through both in vitro and in vivo studies. Initial experiments have shown promising results regarding its ability to modulate certain biological pathways. These findings are consistent with the structural features that enhance its binding affinity and specificity towards potential therapeutic targets.

The development of novel pharmaceuticals often involves a collaborative effort between chemists, biologists, and pharmacologists. N-[3,5-Dimethyl-1-(1-methylethyl)-1H-pyrazol-4-yl]-2-propenamide serves as an excellent example of how interdisciplinary research can lead to significant breakthroughs. By combining expertise from different fields, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

The future prospects for N-[3,5-Dimethyl-1-(1-methylethyl)-1H-pyrazol-4-yl]-2-propenamide are vast. Ongoing research aims to further elucidate its mechanism of action and explore new therapeutic applications. Additionally, efforts are being made to optimize its synthetic route for large-scale production. These endeavors hold the potential to transform this compound into a valuable asset in the pharmaceutical industry.